Cas no 2098091-02-0 (2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole)

• Product name: 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2098091-02-0
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• CID: 5057119

2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole
• 2-benzyl-5-(3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C20H24N2O/c1-23-20-9-5-8-19(10-20)22-14-17-12-21(13-18(17)15-22)11-16-6-3-2-4-7-16/h2-10,17-18H,11-15H2,1H3
• InChI Key： RZNACCKHAQMIRP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1CC2CN(CC3C=CC=CC=3)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Topological Polar Surface Area: 15.7
• XLogP3: 3.6

Additional information on 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole

Introduction to 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 2098091-02-0)

2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole, with the CAS number 2098091-02-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the benzyl and 3-methoxyphenyl substituents, contribute to its distinct pharmacological properties.

The chemical structure of 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole consists of a central octahydropyrrolo[3,4-c]pyrrole core, which is a bicyclic heterocyclic system. The benzyl group attached at the 2-position and the 3-methoxyphenyl group at the 5-position provide additional functional groups that can interact with various biological targets. These substituents play a crucial role in modulating the compound's biological activity and selectivity.

Recent studies have highlighted the potential of 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole in various therapeutic areas. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The benzyl and 3-methoxyphenyl substituents in this compound have been shown to enhance its binding affinity to serotonin transporters, making it a promising candidate for the development of novel antidepressants.

In addition to its SSRI activity, 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole has also demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

In terms of synthetic methods, several routes have been developed for the preparation of 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole. One common approach involves the condensation of a suitable benzaldehyde derivative with a 3-methoxyaniline derivative, followed by cyclization to form the octahydropyrrolo[3,4-c]pyrrole core. These synthetic methods are scalable and can be adapted for large-scale production if needed.

The current landscape of research on 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole is highly dynamic. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions. For example, Phase II clinical trials are currently underway to assess its effectiveness as an antidepressant in patients with major depressive disorder. Preliminary results from these trials have been promising, with patients showing significant improvements in depressive symptoms.

Beyond its therapeutic applications, 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole has also been studied for its potential use in chemical biology research. Its unique structure makes it an excellent tool for probing the interactions between small molecules and biological targets. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

In conclusion, 2-Benzyl-5-(3-methoxyphenyl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 2098091-02-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.